4-((5-Chloronaphthalen-2-yl)methyl)-3H-1,2,3,5-oxathiadiazole 2-oxide
4-((5-Chloronaphthalen-2-yl)methyl)-3H-1,2,3,5-oxathiadiazole 2-oxide
Way 120744 is a novel naphthalenyl 3H-1,2,3,5-oxathiadiazole 2-oxide.
Brand Name:
Vulcanchem
CAS No.:
127810-07-5
VCID:
VC0547091
InChI:
InChI=1S/C12H9ClN2O2S/c13-11-3-1-2-9-6-8(4-5-10(9)11)7-12-14-17-18(16)15-12/h1-6H,7H2,(H,14,15)
SMILES:
C1=CC2=C(C=CC(=C2)CC3=NS(=O)ON3)C(=C1)Cl
Molecular Formula:
C12H9ClN2O2S
Molecular Weight:
280.73 g/mol
4-((5-Chloronaphthalen-2-yl)methyl)-3H-1,2,3,5-oxathiadiazole 2-oxide
CAS No.: 127810-07-5
Inhibitors
VCID: VC0547091
Molecular Formula: C12H9ClN2O2S
Molecular Weight: 280.73 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 127810-07-5 |
|---|---|
| Product Name | 4-((5-Chloronaphthalen-2-yl)methyl)-3H-1,2,3,5-oxathiadiazole 2-oxide |
| Molecular Formula | C12H9ClN2O2S |
| Molecular Weight | 280.73 g/mol |
| IUPAC Name | 4-[(5-chloronaphthalen-2-yl)methyl]-5H-1,2,3,5-oxathiadiazole 2-oxide |
| Standard InChI | InChI=1S/C12H9ClN2O2S/c13-11-3-1-2-9-6-8(4-5-10(9)11)7-12-14-17-18(16)15-12/h1-6H,7H2,(H,14,15) |
| Standard InChIKey | AFSHNJLKCYAWRX-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=CC(=C2)CC3=NS(=O)ON3)C(=C1)Cl |
| Canonical SMILES | C1=CC2=C(C=CC(=C2)CC3=NS(=O)ON3)C(=C1)Cl |
| Appearance | Solid powder |
| Description | Way 120744 is a novel naphthalenyl 3H-1,2,3,5-oxathiadiazole 2-oxide. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4-((5-chloronaphthalen-2-yl)methyl)-3H-1,2,3,5-oxathiadiazole 2-oxide WAY 120744 WAY-120,744 WAY-120744 |
| Reference | 1: Ellingboe JW, Lombardo LJ, Alessi TR, Nguyen TT, Guzzo F, Guinosso CJ, Bullington J, Browne EN, Bagli JF, Wrenn J, et al. Antihyperglycemic activity of novel naphthalenyl 3H-1,2,3,5-oxathiadiazole 2-oxides. J Med Chem. 1993 Aug 20;36(17):2485-93. PubMed PMID: 8355249. |
| PubChem Compound | 124456 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume